![molecular formula C11H9Cl2CuN3O2S B1150199 Dichloro[(2Z)-2-[(4-oxo-4H-1-benzopyran-3-yl)methylene]hydrazinecarbothioamide copper complex CAS No. 902779-59-3](/img/structure/B1150199.png)
Dichloro[(2Z)-2-[(4-oxo-4H-1-benzopyran-3-yl)methylene]hydrazinecarbothioamide copper complex
Overview
Description
FPA 124 is a cell-permeable copper complex that acts as a selective inhibitor of the protein kinase B (Akt) pathway. This compound has shown significant potential in inducing apoptosis in various cancer cell lines, making it a promising candidate for cancer research and therapy .
Scientific Research Applications
FPA 124 has a wide range of scientific research applications, including:
Cancer Research: FPA 124 has shown significant potential in inhibiting the Akt pathway, leading to apoptosis in various cancer cell lines such as BT20, PC-3, COLO 357, and BxPC3
Biological Studies: The compound is used to study the role of the Akt pathway in cell growth and differentiation.
Medicinal Chemistry: FPA 124 serves as a lead compound for the development of new anticancer drugs.
Industrial Applications: The compound’s ability to undergo redox reactions makes it useful in various catalytic processes
Preparation Methods
Synthetic Routes and Reaction Conditions
FPA 124 is synthesized through a series of chemical reactions involving the coordination of copper ions with specific ligands. The synthesis typically involves the following steps:
Ligand Preparation: The ligands, such as chromen-4-one derivatives, are synthesized through standard organic synthesis methods.
Copper Coordination: The prepared ligands are then reacted with copper salts (e.g., copper chloride) under controlled conditions to form the copper complex.
Industrial Production Methods
Industrial production of FPA 124 would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product. The process would also involve purification steps, such as recrystallization or chromatography, to isolate the desired compound .
Chemical Reactions Analysis
Types of Reactions
FPA 124 undergoes several types of chemical reactions, including:
Oxidation-Reduction Reactions: The copper center in FPA 124 can participate in redox reactions, which are crucial for its biological activity.
Substitution Reactions: The ligands coordinated to the copper center can be substituted with other ligands under specific conditions.
Common Reagents and Conditions
Oxidation-Reduction: Common reagents include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride.
Substitution: Ligand exchange reactions can be carried out using various ligands in the presence of suitable solvents and catalysts.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation-reduction reactions can lead to changes in the oxidation state of the copper center, while substitution reactions can result in the formation of new copper complexes with different ligands .
Mechanism of Action
FPA 124 exerts its effects by selectively inhibiting the Akt pathway. It interacts with both the pleckstrin homology domain and the kinase domain of Akt, leading to the inhibition of Akt activity. This inhibition results in the inactivation of downstream signaling pathways, such as the nuclear factor kappa-light-chain-enhancer of activated B cells pathway, ultimately leading to apoptosis in cancer cells .
Comparison with Similar Compounds
Similar Compounds
Genistein: A soy isoflavone that also inhibits the Akt pathway but with less potency compared to FPA 124.
Suramin: Another compound that inhibits the Akt pathway but has a different mechanism of action.
Uniqueness of FPA 124
FPA 124 is unique due to its strong charge interactions in the kinase domain, leading to better stabilization in the active pocket compared to similar compounds like Genistein. This results in higher potency and efficacy in inhibiting the Akt pathway and inducing apoptosis .
Properties
IUPAC Name |
dichlorocopper;[(Z)-(4-oxochromen-3-yl)methylideneamino]thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O2S.2ClH.Cu/c12-11(17)14-13-5-7-6-16-9-4-2-1-3-8(9)10(7)15;;;/h1-6H,(H3,12,14,17);2*1H;/q;;;+2/p-2/b13-5-;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZRXQEVFXXQYFS-KHDHKOIVSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=CO2)C=NNC(=S)N.Cl[Cu]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=O)C(=CO2)/C=N\NC(=S)N.Cl[Cu]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2CuN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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